8-(1-Ethyl-propyl)-3-iodo-2,6-dimethyl-imidazo[1,2-b]pyridazine

• Molecular Formula: C13H18IN3
• Molecular Weight: 343.21 g/mol
• IUPAC Name: 3-iodo-2,6-dimethyl-8-pentan-3-ylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C13H18IN3/c1-5-10(6-2)11-7-8(3)16-17-12(14)9(4)15-13(11)17/h7,10H,5-6H2,1-4H3
• InChI Key: UVGPILFTTIMUMY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1=CC(=NN2C1=NC(=C2I)C)C

Description

8-(1-Ethyl-propyl)-3-iodo-2,6-dimethyl-imidazo[1,2-b]pyridazine is a useful research compound. Its molecular formula is C13H18IN3 and its molecular weight is 343.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In nitrogen-purged flask is added 5.1 g (0.023 moles) of 8-(1-ethyl-propyl)-2,6-dimethyl-imidazo[1,2-b]pyridazine in 50 ml dry acetonitrile. Cool to 0° C. and add 5.54 g (0.025 moles) of NIS dissolved in 90 ml dry acetonitrile. Allow bath to come to room temperature and the reaction to stir overnight. Evaporate solvents, take up in ethyl acetate and wash two times with 50% aqueous solution of sodium sulfate then brine. Dry over sodium sulfate, filter and evaporate to a residue. Triturate in small amount of acetonitrile and filter solid. Repeat several times to obtain the title compound as light tan solid weighing 7.29 g (0.021 moles, 91.3%). 1H-NMR (DMSO-d6): δ 6.96 (s, 1H); 3.0-3.3 (m, 1H); 2.51 (s, 3H); 2.35 (s, 3H); 1.71-1.80 (m, 4H); 0.71 (t, J=7.48 hz, 6H) ppm. MS/ES+=344 (100%, M+1).